Cas no 880-87-5 (5,7-Dimethoxyindan-1-one)

5,7-Dimethoxyindan-1-one structure
5,7-Dimethoxyindan-1-one structure
Product Name:5,7-Dimethoxyindan-1-one
CAS No:880-87-5
MF:C11H12O3
MW:192.211183547974
MDL:MFCD02684971
CID:707338
PubChem ID:4370207
Update Time:2024-10-26

5,7-Dimethoxyindan-1-one Chemical and Physical Properties

Names and Identifiers

    • 5,7-Dimethoxyindan-1-one
    • 1H-Inden-1-one,2,3-dihydro-5,7-dimethoxy-
    • 5,7-dimethoxy-2,3-dihydro-1H-inden-1-one
    • 5,7-dimethoxy-2,3-dihydroinden-1-one
    • 5,7-DIMETHOXY-INDAN-1-ONE
    • 2,3-Dihydro-5,7-dimethoxy-1H-inden-1-on
    • 5,7-dimethoxy-1-indanone
    • 5,7-dimethoxyindanone
    • ethyl 5,7-dimethoxyindan-1-one
    • 1H-Inden-1-one, 2,3-dihydro-5,7-dimethoxy-
    • AMOT0855
    • ZLTCXTRHEQUDGV-UHFFFAOYSA-N
    • 4040AC
    • ST24044128
    • 1-Indanone, 5,7-dimethoxy- (7CI, 8CI)
    • 2,3-Dihydro-5,7-dimethoxy-1H-inden-1-one (ACI)
    • MFCD02684971
    • AS-58084
    • AKOS010641454
    • DTXSID30402492
    • SCHEMBL1274286
    • DB-077185
    • 880-87-5
    • AC-18668
    • CS-W015817
    • MDL: MFCD02684971
    • Inchi: 1S/C11H12O3/c1-13-8-5-7-3-4-9(12)11(7)10(6-8)14-2/h5-6H,3-4H2,1-2H3
    • InChI Key: ZLTCXTRHEQUDGV-UHFFFAOYSA-N
    • SMILES: O=C1CCC2C1=C(C=C(C=2)OC)OC

Computed Properties

  • Exact Mass: 192.07900
  • Monoisotopic Mass: 192.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.5
  • XLogP3: 1.6

Experimental Properties

  • Density: 1.34 g/cm3
  • Melting Point: 99-100 ºC
  • Boiling Point: 352.6°C at 760 mmHg
  • Flash Point: 158.3°C
  • Refractive Index: 1.549
  • Solubility: Very slightly soluble (0.37 g/l) (25 º C),
  • PSA: 35.53000
  • LogP: 1.83270

5,7-Dimethoxyindan-1-one Customs Data

  • HS CODE:2914509090
  • Customs Data:

    China Customs Code:

    2914509090

    Overview:

    2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

5,7-Dimethoxyindan-1-one Pricemore >>

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5,7-Dimethoxyindan-1-one Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethyl acetate ;  1 - 2 h, rt
1.2 Reagents: Potassium hydroxide Solvents: Ethanol ;  2 h, rt
1.3 Reagents: Oxalyl chloride Catalysts: Dimethylformamide Solvents: Toluene ;  3.5 h, rt
1.4 Reagents: Tin tetrachloride Solvents: Dichloromethane ;  20 min, cooled; 2 h, cooled
1.5 Solvents: Water
Reference
Synthesis of C4-C5 Cycloalkyl-Fused and C6-Modified Chromans via ortho-Quinone Methides
Tangdenpaisal, Kassrin; Chuayboonsong, Kanokpish; Sukjarean, Patchaya; Katesampao, Varisa; Noiphrom, Nok; et al, Chemistry - An Asian Journal, 2015, 10(4), 1050-1064

Production Method 2

Reaction Conditions
1.1 5 h, 80 °C
Reference
Synthesis and antitumor activity evaluation of 2-arylisoquinoline-1,3(2H,4H)-diones in vitro and in vivo
Kang, Bo-Rui; Wang, Juan; Li, Huan; Li, Yan; Mei, Qi-Bing; et al, Medicinal Chemistry Research, 2014, 23(3), 1340-1349

Production Method 3

Reaction Conditions
1.1 12 h, 80 °C
Reference
Efficient synthesis of halo indanones via chlorosulfonic acid mediated Friedel-Crafts cyclization of aryl propionic acids and their use in alkylation reactions
Sharma, Anil K.; Subramani, Amutha V.; Gorman, Christopher B., Tetrahedron, 2007, 63(2), 389-395

Production Method 4

Reaction Conditions
1.1 80 °C; 2 h, heated; cooled
Reference
Synthesis, mass spectrometric studies, and biological evaluation of 3,5-dimethoxyhomophthalic acid and related compounds
Ghulam, Qadeer; Nasim, Hasan-rama; Fan, Zhi-jin, Chemical Research in Chinese Universities, 2007, 23(5), 533-537

Production Method 5

Reaction Conditions
1.1 2 h, 80 °C
1.2 Solvents: Water ;  cooled
Reference
A new total synthesis of natural isocoumarin, thunberginol B
Qadeer, Ghulam; Rama, Nasim Hasan; Shah, Syed Jabbar Hussain, ARKIVOC (Gainesville, 2007, (14), 12-19

Production Method 6

Reaction Conditions
1.1 Reagents: Lithium hydroxide Solvents: Tetrahydrofuran ,  Water ;  6 h, rt
1.2 Reagents: Methanesulfonic acid ;  6 h, 95 °C
1.3 Reagents: Water ;  cooled
Reference
Synthetic Studies toward the Natural Product Tripartin, the First Natural Histone Lysine Demethylase Inhibitor
Dethe, Dattatraya H. ; Boda, Raghavender, ACS Omega, 2018, 3(8), 9303-9309

Production Method 7

Reaction Conditions
1.1 Catalysts: Scandium triflate Solvents: Nitromethane ;  60 min, reflux
Reference
Scandium triflate-catalyzed intramolecular Friedel-Crafts acylation with Meldrum's acids: Insight into the mechanism
Fillion, Eric; Fishlock, Dan, Tetrahedron, 2009, 65(33), 6682-6695

Production Method 8

Reaction Conditions
1.1 5 h, 80 °C
Reference
Discovery of 2-aryl-8-hydroxy (or methoxy)-isoquinolin-1(2H)-ones as novel EGFR inhibitor by scaffold hopping
Kang, Bo-Rui; Shan, Ai-Lin; Li, Yi-Ping; Xu, Jing; Lu, She-Min; et al, Bioorganic & Medicinal Chemistry, 2013, 21(22), 6956-6964

Production Method 9

Reaction Conditions
1.1 Reagents: Methanesulfonic acid ;  6 h, 95 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ;  neutralized
Reference
Synthesis and Biological Evaluation of Tripartin, a Putative KDM4 Natural Product Inhibitor, and 1-Dichloromethylinden-1-ol Analogues
Guillade, Lucia; Sarno, Federica; Tarhonskaya, Hanna; Nebbioso, Angela; Alvarez, Susana; et al, ChemMedChem, 2018, 13(18), 1949-1956

Production Method 10

Reaction Conditions
1.1 Reagents: Methanesulfonic acid ;  2 h, rt → 100 °C
Reference
An effect synthesis method of 5,7-dimethoxy-1-indanone
Zhou, Dejun; Matsuya, Yuji, Huaxue Tongbao, 2013, 76(3), 286-288

Production Method 11

Reaction Conditions
1.1 Reagents: Vinylbital
Reference
Medium-sized rings. XXVI. Steric resonance hindrance in methoxy-substituted 1,2-benzocyclenones
Huisgen, Rolf; Seidl, Guenther; Wimmer, Isolde, Justus Liebigs Annalen der Chemie, 1964, 677, 21-33

Production Method 12

Reaction Conditions
1.1 Reagents: Aluminum chloride ,  Hydrochloric acid Solvents: Diethyl ether ;  2 h, rt
1.2 Reagents: Water Solvents: Water ;  4 h, 60 °C
Reference
Synthesis of versatile 1-indanones and their conversion to 1,2-naphthoquinones, key precursors for the construction of perylenequinone core
Hwang, Ki-Jun; Shin, Young-Min; Kim, Dae-Hyuk; Kim, Beom-Tae, Bulletin of the Korean Chemical Society, 2012, 33(9), 3095-3098

Production Method 13

Reaction Conditions
1.1 Reagents: Scandium triflate Solvents: Nitromethane
Reference
The catalytic intramolecular Friedel-Crafts acylation of Meldrum's acid derivatives and the total synthesis of Taiwaniaquinol B
Fishlock, Daniel Vincent, 2005, , 67(1),

Production Method 14

Reaction Conditions
1.1 Catalysts: Scandium triflate Solvents: Nitromethane ;  60 min, 100 °C
Reference
Meldrum's Acids as Acylating Agents in the Catalytic Intramolecular Friedel-Crafts Reaction
Fillion, Eric; Fishlock, Dan; Wilsily, Ashraf; Goll, Julie M., Journal of Organic Chemistry, 2005, 70(4), 1316-1327

Production Method 15

Reaction Conditions
1.1 Catalysts: Scandium triflate Solvents: 1,2-Dichloroethane ;  4.5 h, reflux
Reference
Convenient Access to Polysubstituted 1-Indanones by Sc(OTf)3-Catalyzed Intramolecular Friedel-Crafts Acylation of Benzyl Meldrum's Acid Derivatives
Fillion, Eric; Fishlock, Dan, Organic Letters, 2003, 5(24), 4653-4656

5,7-Dimethoxyindan-1-one Raw materials

5,7-Dimethoxyindan-1-one Preparation Products

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